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Compound of Interest

Compound Name: N-Boc-undecane-1,11-diamine

Cat. No.: B2765991

An In-depth Technical Guide to N-Boc-undecane-1,11-diamine

This guide provides detailed information on the chemical properties of N-Boc-undecane-1,11-
diamine, a bifunctional linker commonly used in chemical synthesis, particularly in the
development of PROTACSs (Proteolysis Targeting Chimeras) and other molecular conjugates.

Chemical Properties

N-Boc-undecane-1,11-diamine, also known as tert-butyl (11-aminoundecyl)carbamate, is an
alkane chain featuring a terminal primary amine and a Boc-protected amine group.[1] The
presence of these two functional groups allows for sequential and controlled conjugation to
other molecules. The primary amine is reactive with entities such as carboxylic acids, activated
NHS esters, and carbonyls.[1] The Boc (tert-butoxycarbonyl) protecting group can be removed
under mild acidic conditions to reveal a second primary amine, enabling further chemical
modification.[1]

Quantitative Data

The key quantitative properties of N-Boc-undecane-1,11-diamine are summarized in the table
below.
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Property Value Reference
Molecular Formula C16H34N202 [2]
Molecular Weight 286.45 g/mol [1]12]

Experimental Protocols

Detailed experimental protocols for the use of N-Boc-undecane-1,11-diamine are highly

specific to the intended application and are typically developed by the research team. As such,
specific, universally applicable protocols are not available. However, a general workflow for its
use in the synthesis of a hypothetical molecule, such as a PROTAC, is outlined in the diagram

below.

Visualizations

The following diagrams illustrate the molecular structure and a potential experimental workflow
involving N-Boc-undecane-1,11-diamine.

Logical Diagram of N-Boc-undecane-1,11-diamine Components
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Caption: Molecular components of N-Boc-undecane-1,11-diamine.

Hypothetical Experimental Workflow for PROTAC Synthesis
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Caption: A generalized workflow for synthesizing a PROTAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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